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Compound of Interest

Compound Name: sAJM589

Cat. No.: B15584697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of sAJM589, a potent inhibitor of the Myc-Max protein-protein interaction.

Introduction
sAJM589 is a small molecule inhibitor that effectively disrupts the heterodimerization of the

Myc and Max proteins, which is crucial for Myc-driven oncogenesis.[1][2][3][4][5] It has an IC50

of 1.8 µM for this disruption.[1][3][4][5][6] The dysregulation of MYC is a hallmark of many

human cancers, making sAJM589 a valuable tool for cancer research and drug development.

[4][5][6] Proper preparation of sAJM589 stock solutions is critical for obtaining accurate and

reproducible experimental results.

sAJM589 Properties
A summary of the key chemical and physical properties of sAJM589 is provided in the table

below.
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Property Value Source

Molecular Formula C₁₆H₁₀N₂O [1][3]

Molecular Weight 246.26 g/mol [1][3]

Appearance Yellow to orange solid [1]

CAS Number 2089-82-9 [1][2][3]

Target c-Myc [3]

Stock Solution Preparation
The recommended solvent for preparing sAJM589 stock solutions is dimethyl sulfoxide

(DMSO).[2][7][8]

Materials
sAJM589 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Optional: Sonicator

Protocol for Preparing a 10 mM DMSO Stock Solution
Equilibrate: Allow the vial of sAJM589 powder to reach room temperature before opening to

prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of sAJM589 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 2.46 mg of sAJM589.
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Dissolving: Add the appropriate volume of DMSO to the vial containing the sAJM589
powder. For a 10 mM stock, if you weighed 2.46 mg, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the sAJM589 is completely dissolved. If

necessary, brief sonication can be used to aid dissolution.[8] Visually inspect the solution to

ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile polypropylene tubes.[8][9]

Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 6 months)

or at -20°C for shorter-term storage (up to 1 month).[1][2][3]

Summary of Stock Solution Parameters
Parameter Recommendation

Solvent DMSO

Typical Stock Concentration 10 mM

Long-term Storage -80°C

Short-term Storage -20°C

Preparation of Working Solutions
For most cell-based assays, the final concentration of DMSO should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.[10]

Protocol for Preparing Working Solutions for Cell
Culture

Thawing: Thaw a single aliquot of the 10 mM sAJM589 DMSO stock solution at room

temperature.

Serial Dilution (in DMSO): If necessary, perform initial serial dilutions of the DMSO stock

solution in DMSO to achieve intermediate concentrations. It is generally not recommended to
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perform serial dilutions directly in aqueous buffer, as this can cause precipitation of the

compound.[7]

Final Dilution (in Culture Medium): Directly add the required volume of the DMSO stock or

intermediate dilution to the pre-warmed cell culture medium to achieve the desired final

concentration of sAJM589. Mix immediately by gentle pipetting or swirling.

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium without the inhibitor.[10]

Stability and Storage
Proper storage is crucial to maintain the activity of sAJM589.

Form Storage Temperature Stability

Solid Powder -20°C 3 years[1][3]

4°C 2 years[1]

In Solvent (DMSO) -80°C 6 months[1][2][3]

-20°C 1 month[1][3]

Note: Avoid repeated freeze-thaw cycles of the stock solution.[8][9]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for preparing sAJM589 solutions and the

targeted signaling pathway.

Stock Solution Preparation Working Solution Preparation

sAJM589 Powder Weigh Powder Add DMSO Vortex/Sonicate 10 mM Stock in DMSO Aliquot Store at -80°C Thaw Stock AliquotFor Experiment Dilute in Culture Medium Final Working Solution Perform Cell-Based Assay
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Caption: Workflow for preparing sAJM589 stock and working solutions.
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Caption: sAJM589 inhibits the c-Myc signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.medchemexpress.com/sajm-589.html
https://www.probechem.com/products_sAJM-589.html
https://file.medchemexpress.com/batch_PDF/HY-122683/sAJM589-DataSheet-MedChemExpress.pdf
https://pubmed.ncbi.nlm.nih.gov/28976731/
https://pubmed.ncbi.nlm.nih.gov/28976731/
https://www.medchemexpress.eu/literature/sajm-589-is-a-myc-inhibitor-by-disrupts-the-myc-max-heterodimer.html
https://www.medchemexpress.eu/literature/sajm-589-is-a-myc-inhibitor-by-disrupts-the-myc-max-heterodimer.html
https://www.researchgate.net/publication/320217254_Targeted_Disruption_of_Myc-Max_Oncoprotein_Complex_by_a_Small_Molecule
https://www.sigmaaldrich.com/JP/ja/technical-documents/technical-article/protein-biology/interrogation-protein-pathways/faqs-inhibitor-preparation
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Small_Molecule_PCSK9_Inhibitors.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.benchchem.com/product/b15584697#preparing-sajm589-stock-solutions-for-experiments
https://www.benchchem.com/product/b15584697#preparing-sajm589-stock-solutions-for-experiments
https://www.benchchem.com/product/b15584697#preparing-sajm589-stock-solutions-for-experiments
https://www.benchchem.com/product/b15584697#preparing-sajm589-stock-solutions-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15584697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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scientists and researchers to drive progress in science
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